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Compound of Interest

Compound Name: Damascenine

Cat. No.: B1214179 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Damascenine could not be located. The

following guidance is based on the chemical properties of Damascenine, general safety

protocols for handling alkaloids, and information from the Safety Data Sheet of a structurally

similar compound, Methyl 2-(methylamino)benzoate. These procedures should be

supplemented by a thorough review of your institution's specific chemical hygiene and disposal

plans. Always consult with your Environmental Health and Safety (EHS) department for final

guidance.

Damascenine is an alkaloid found in the plant Nigella damascena.[1] As with any laboratory

chemical, understanding its properties is the first step toward safe handling and disposal.

Chemical and Physical Properties of Damascenine
Property Value

Molecular Formula C₁₀H₁₃NO₃[2]

Molecular Weight 195.21 g/mol [2]

IUPAC Name methyl 3-methoxy-2-(methylamino)benzoate[2]

CAS Number 483-64-7[2]

Melting Point 23.00 to 24.00 °C @ 760.00 mm Hg[3]

Boiling Point 156.00 to 157.00 °C @ 17.00 mm Hg[3]

Flash Point 253.00 °F (122.80 °C) (estimated)[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1214179?utm_src=pdf-interest
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_beta_Damascenone_A_Guide_to_Safety_and_Compliance.pdf
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://finefrag.com/wp-content/uploads/2020/06/Damascenone-General.pdf
https://finefrag.com/wp-content/uploads/2020/06/Damascenone-General.pdf
https://finefrag.com/wp-content/uploads/2020/06/Damascenone-General.pdf
https://finefrag.com/wp-content/uploads/2020/06/Damascenone-General.pdf
https://www.chemicalbook.com/msds/beta-damascenone.pdf
https://www.chemicalbook.com/msds/beta-damascenone.pdf
https://www.chemicalbook.com/msds/beta-damascenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Profile and Safety Precautions
While a specific hazard profile for Damascenine is not available, the Safety Data Sheet for the

structurally similar Methyl 2-(methylamino)benzoate indicates that it can cause skin and serious

eye irritation, and may cause respiratory irritation.[4] Therefore, it is prudent to handle

Damascenine with the following precautions:

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[4]

Hand Protection: Wear protective gloves.[4]

Skin and Body Protection: Wear a lab coat and long-sleeved clothing.[4]

Handling:

Use in a well-ventilated area.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

Wash hands thoroughly after handling.[5]

Avoid contact with skin and eyes.[4]

Proper Disposal Procedures for Damascenine
The following step-by-step protocol outlines the recommended disposal procedures for

Damascenine, based on general guidelines for alkaloid and chemical waste.

Experimental Protocols for Disposal
1. Waste Identification and Segregation:

Solid Damascenine Waste: Place unused or expired solid Damascenine into a clearly

labeled hazardous waste container.

Contaminated Materials: Any materials that have come into contact with Damascenine, such

as gloves, weighing paper, and pipette tips, should be considered contaminated and
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disposed of as hazardous waste.

Solutions Containing Damascenine: Collect liquid waste containing Damascenine in a

dedicated, sealed, and properly labeled hazardous waste container. Do not mix with other

waste streams unless explicitly instructed to do so by your EHS department.

2. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "Damascenine" or "methyl 3-methoxy-2-

(methylamino)benzoate."

Indicate the approximate concentration and quantity of the waste.

Include the date of accumulation and the name of the responsible researcher or lab.

3. Storage of Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Keep containers tightly closed to prevent spills or the release of vapors.

4. Final Disposal:

Do not dispose of Damascenine down the drain or in the regular trash.

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal company.[6]

Spill Response
In the event of a spill, follow these general procedures:

Minor Spills:

Evacuate the immediate area.
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Wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a labeled hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Major Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's emergency response team and EHS department immediately.

Damascenine Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Damascenine.
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Caption: Logical workflow for the safe and compliant disposal of Damascenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

